Tricin-d6 chemical structure and properties
Tricin-d6 chemical structure and properties
This technical guide provides a comprehensive overview of the chemical structure, properties, and biological significance of Tricin-d6, a deuterated analog of the natural flavonoid Tricin. This document is intended for researchers, scientists, and professionals in the field of drug development and natural product chemistry.
Chemical Structure and Properties
Tricin-d6 is a stable isotope-labeled version of Tricin, a flavone (B191248) found in various plants, notably in rice bran.[1] The deuterium (B1214612) labeling makes Tricin-d6 a valuable tool in analytical and metabolic studies, particularly as an internal standard for mass spectrometry-based quantification of Tricin.[1]
The chemical structure of Tricin consists of a flavone backbone with hydroxyl groups at positions 5, 7, and 4', and methoxy (B1213986) groups at positions 3' and 5'. In Tricin-d6, six hydrogen atoms are replaced by deuterium atoms. Based on common synthetic labeling practices, the deuterium atoms are typically located on the two methoxy groups at the 3' and 5' positions of the B-ring.
Chemical Structure:
-
Tricin: 5,7-dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromen-4-one
-
Tricin-d6: 5,7-dihydroxy-2-(4-hydroxy-3,5-di(methoxy-d3)phenyl)chromen-4-one (presumed)
Physicochemical Properties
| Property | Tricin | Tricin-d6 |
| Molecular Formula | C₁₇H₁₄O₇[2] | C₁₇H₈D₆O₇[1] |
| Molar Mass | 330.29 g/mol [2] | 336.33 g/mol |
| CAS Number | 520-32-1 | 1178549-27-3 |
| Appearance | Yellow crystals | Data not available |
| Melting Point | 287-289 °C | Data not available |
| Solubility | Soluble in methanol, ethanol, DMSO | Data not available |
Experimental Protocols
Detailed experimental protocols for the synthesis and specific applications of Tricin-d6 are not extensively published. However, based on its nature as a stable isotope-labeled internal standard, a general workflow for its use in quantitative analysis can be described.
Synthesis of Tricin-d6
The synthesis of Tricin-d6 would likely follow established synthetic routes for Tricin, but employing deuterated reagents. One common method for introducing deuterium into methoxy groups is to use deuterated methylating agents, such as deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate (B86663) ((CD₃)₂SO₄), in the final methylation steps of the synthesis.
Use of Tricin-d6 as an Internal Standard in LC-MS/MS Analysis
Tricin-d6 is ideally suited for use as an internal standard in the quantification of Tricin in biological matrices (e.g., plasma, tissue homogenates) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Objective: To accurately quantify the concentration of Tricin in a biological sample.
Methodology:
-
Sample Preparation:
-
A known amount of Tricin-d6 (internal standard) is spiked into the biological sample.
-
The sample is then subjected to a protein precipitation or liquid-liquid extraction procedure to remove interfering substances.
-
The resulting extract is evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis.
-
-
LC-MS/MS Analysis:
-
The reconstituted sample is injected into an LC-MS/MS system.
-
Tricin and Tricin-d6 are chromatographically separated on a suitable column (e.g., C18).
-
The separated analytes are ionized (typically by electrospray ionization, ESI) and detected by a mass spectrometer operating in multiple reaction monitoring (MRM) mode.
-
Specific precursor-to-product ion transitions are monitored for both Tricin and Tricin-d6.
-
-
Quantification:
-
The peak area ratio of Tricin to Tricin-d6 is calculated.
-
A calibration curve is constructed by analyzing a series of standards with known concentrations of Tricin and a constant concentration of Tricin-d6.
-
The concentration of Tricin in the biological sample is determined by interpolating its peak area ratio from the calibration curve.
-
The following diagram illustrates a typical workflow for a pharmacokinetic study using a deuterated internal standard like Tricin-d6.
Caption: Workflow for a pharmacokinetic study using Tricin-d6.
Biological Activity and Signaling Pathways
While Tricin-d6 is primarily used as an analytical standard, its biological activity is presumed to be identical to that of Tricin. Tricin has been shown to possess several interesting biological activities, including antiviral and anticancer effects.
Inhibition of Human Cytomegalovirus (HCMV) via CDK9
Tricin has been reported to inhibit the replication of human cytomegalovirus (HCMV) by targeting cyclin-dependent kinase 9 (CDK9). CDK9 is a key component of the positive transcription elongation factor b (P-TEFb), which is essential for the transcription of viral genes. By inhibiting CDK9, Tricin effectively suppresses viral replication.
The following diagram illustrates the proposed mechanism of action.
Caption: Mechanism of Tricin's anti-HCMV activity.
Inhibition of Glioma Cell Proliferation and Invasion
Tricin has also been shown to inhibit the proliferation and invasion of C6 glioma cells. This effect is mediated through the upregulation of microRNA-7 (miR-7), which in turn targets and downregulates the expression of focal adhesion kinase (FAK). FAK is a key signaling molecule involved in cell adhesion, migration, and survival.
The signaling pathway is depicted in the diagram below.
